(E)-Olopatadine Hydrochloride
(E)-Olopatadine Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
949141-22-4
VCID:
VC21144585
InChI:
InChI=1S/C21H23NO3.ClH/c1-22(2)11-5-8-18-17-7-4-3-6-16(17)14-25-20-10-9-15(12-19(18)20)13-21(23)24;/h3-4,6-10,12H,5,11,13-14H2,1-2H3,(H,23,24);1H/b18-8+;
SMILES:
CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O.Cl
Molecular Formula:
C21H24ClNO3
Molecular Weight:
373.9 g/mol
(E)-Olopatadine Hydrochloride
CAS No.: 949141-22-4
Cat. No.: VC21144585
Molecular Formula: C21H24ClNO3
Molecular Weight: 373.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 949141-22-4 |
|---|---|
| Molecular Formula | C21H24ClNO3 |
| Molecular Weight | 373.9 g/mol |
| IUPAC Name | 2-[(11E)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepin-2-yl]acetic acid;hydrochloride |
| Standard InChI | InChI=1S/C21H23NO3.ClH/c1-22(2)11-5-8-18-17-7-4-3-6-16(17)14-25-20-10-9-15(12-19(18)20)13-21(23)24;/h3-4,6-10,12H,5,11,13-14H2,1-2H3,(H,23,24);1H/b18-8+; |
| Standard InChI Key | HVRLZEKDTUEKQH-JUIXXEQESA-N |
| Isomeric SMILES | CN(C)CC/C=C/1\C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O.Cl |
| SMILES | CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O.Cl |
| Canonical SMILES | CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O.Cl |
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